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Compound of Interest

Compound Name: 4-Vinylcyclohexanone
CAS No.: 1740-64-3
Cat. No.: B8541548
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Introduction: Understanding the Significance of 4-
Vinylcyclohexanone Solubility

4-Vinylcyclohexanone is a bifunctional molecule of significant interest in organic synthesis,
polymer chemistry, and the development of novel pharmaceutical intermediates. Its structure,
incorporating both a reactive ketone and a polymerizable vinyl group, makes it a versatile
building block. However, unlocking its full potential in these applications is critically dependent
on a thorough understanding of its solubility characteristics in various organic solvents. The
choice of solvent can profoundly impact reaction kinetics, purification strategies, and the
formulation of final products.

This in-depth technical guide provides a comprehensive overview of the solubility of 4-
vinylcyclohexanone, moving beyond simple miscibility data to explain the underlying
physicochemical principles. It is intended to serve as a practical resource for researchers,
scientists, and drug development professionals, enabling them to make informed decisions in
experimental design and process development. We will explore the theoretical basis for its
solubility, present qualitative solubility data based on analogous structures, and provide
detailed, field-proven protocols for the precise experimental determination of its solubility.

Physicochemical Properties of 4-
Vinylcyclohexanone and Related Analogs
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A foundational understanding of the physical and chemical properties of 4-
vinylcyclohexanone is essential for interpreting its solubility behavior. Due to the limited
availability of specific experimental data for 4-vinylcyclohexanone, we will also consider the
properties of its structural analogs, cyclohexanone and 4-vinylcyclohexene, to infer its likely

characteristics.
Inferred Properties
) of 4-
Property Cyclohexanone 4-Vinylcyclohexene .
Vinylcyclohexanon
e
Molecular Formula CéeH100 CsH12 CsH120
Molar Mass 98.15 g/mol [1] 108.18 g/mol [2] ~124.18 g/mol
o o Likely a colorless to
Appearance Colorless oily liquid[1] Colorless liquid[2][3] o
pale yellow liquid
N ) Expected to be
Boiling Point 155.65 °C[1] 128.9 °C[2][3]
between 130-160 °C
Expected to be
Density 0.9478 g/mL[1] 0.8299 g/cm3[2] between 0.85-0.95
g/mL
8.6 g/100 mL (20 °C 50 mg/L (Slightl Expected to have low
Water Solubility g ( ) olL (Shghtly P N
[1] soluble)[3] water solubility

The structure of 4-vinylcyclohexanone features a polar carbonyl (C=0) group, which is a
hydrogen bond acceptor, and a non-polar cyclohexyl ring and vinyl group. This amphiphilic
nature is the primary determinant of its solubility profile. The ketone group allows for dipole-
dipole interactions with polar solvents, while the hydrocarbon backbone favors interactions with
non-polar solvents.

Solubility of 4-Vinylcyclohexanone in Organic
Solvents: A Principle-Driven Analysis
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The guiding principle for solubility is "like dissolves like." This means that substances with
similar polarities are more likely to be soluble in one another. The polarity of a solvent is a key
factor in its ability to dissolve a given solute. For 4-vinylcyclohexanone, we can predict its
solubility based on the polarity of the organic solvent.

Qualitative Solubility Predictions:

o Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Ethyl Acetate): 4-
Vinylcyclohexanone is expected to be highly soluble in these solvents. The polar carbonyl
group of the ketone can interact favorably with the polar groups of these solvents. Acetone,
being a ketone itself, is an excellent solvent for other ketones.[4]

e Polar Protic Solvents (e.g., Ethanol, Methanol): Good solubility is anticipated in lower-chain
alcohols. The polar hydroxyl group of the alcohol can interact with the carbonyl group of 4-
vinylcyclohexanone. However, as the alkyl chain of the alcohol increases, the non-polar
character becomes more dominant, which could slightly decrease solubility.

e Non-Polar Solvents (e.g., Hexane, Toluene, Cyclohexane): Moderate to good solubility is
expected. The non-polar cyclohexyl ring and vinyl group of 4-vinylcyclohexanone will
interact favorably with these non-polar solvents through London dispersion forces.[5]

o Chlorinated Solvents (e.g., Dichloromethane, Chloroform): High solubility is predicted in
these solvents. Their polarity is intermediate, and they are generally excellent solvents for a
wide range of organic compounds.

General Trends:

The solubility of ketones in organic solvents is generally high.[4] The presence of the larger
hydrocarbon structure in 4-vinylcyclohexanone compared to a small ketone like acetone will
enhance its solubility in non-polar solvents. Conversely, the polar ketone group ensures its
solubility in a range of polar organic solvents.

Experimental Protocol for Determining the Solubility
of 4-Vinylcyclohexanone
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To obtain quantitative solubility data, a systematic experimental approach is necessary. The
following protocol outlines a reliable method for determining the solubility of 4-
vinylcyclohexanone in a given organic solvent at a specific temperature.

Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of 4-vinylcyclohexanone.
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Step-by-Step Methodology

o Materials and Equipment:

o Analytical balance

o Volumetric flasks and pipettes

o Magnetic stirrer and stir bars

o Constant temperature bath

o Vials or test tubes with secure caps

o 4-Vinylcyclohexanone (high purity)

o Selected organic solvents (analytical grade)
e Procedure:

1. Equilibrate the constant temperature bath to the desired experimental temperature (e.g.,
25 °C).

2. Accurately measure a known volume of the organic solvent (e.g., 10.0 mL) into a vial.

3. Place the vial in the constant temperature bath and allow it to reach thermal equilibrium.
4. Add a small, accurately weighed amount of 4-vinylcyclohexanone to the solvent.

5. Cap the vial and stir the mixture vigorously until the solute is completely dissolved.

6. Continue adding small, weighed increments of 4-vinylcyclohexanone, ensuring complete
dissolution after each addition.

7. The endpoint is reached when a small amount of the added solute no longer dissolves
after prolonged stirring (e.g., 30 minutes), indicating that the solution is saturated.

8. Record the total mass of 4-vinylcyclohexanone that was dissolved in the known volume
of the solvent.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8541548?utm_src=pdf-body
https://www.benchchem.com/product/b8541548?utm_src=pdf-body
https://www.benchchem.com/product/b8541548?utm_src=pdf-body
https://www.benchchem.com/product/b8541548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8541548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Calculation of Solubility:

o Solubility ( g/100 mL) = (Mass of dissolved 4-vinylcyclohexanone in g / Volume of
solvent in mL) x 100

Factors Influencing Solubility

Several factors can influence the solubility of 4-vinylcyclohexanone:

o Temperature: For most solid and liquid solutes dissolving in liquid solvents, solubility
increases with temperature. This is because the increased kinetic energy helps to overcome
the intermolecular forces in both the solute and the solvent.

o Purity of Solute and Solvent: Impurities can affect the measured solubility. It is crucial to use
high-purity materials for accurate determinations.

e Presence of Other Solutes: The presence of other compounds in the solution can either
increase or decrease the solubility of 4-vinylcyclohexanone through various intermolecular
interactions.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the solubility of 4-vinylcyclohexanone
in organic solvents, grounded in fundamental chemical principles and supported by data from
analogous compounds. While specific quantitative data for 4-vinylcyclohexanone is not
readily available in the literature, the provided analysis and experimental protocols empower
researchers to determine its solubility with a high degree of accuracy.

A thorough understanding and experimental determination of the solubility of 4-
vinylcyclohexanone are critical for its effective utilization in synthesis, polymerization, and
pharmaceutical applications. Future research should focus on generating a comprehensive,
publicly available dataset of the solubility of 4-vinylcyclohexanone in a wide range of organic
solvents at various temperatures. Such data would be an invaluable resource for the scientific
community, accelerating innovation in the many fields where this versatile molecule shows
promise.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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